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Compound of Interest

Compound Name: 6-Methoxydihydrosanguinarine

Cat. No.: B15589452

Unraveling "6-MDS": An Anticancer Agent Yet to
Be Defined

A comprehensive review of scientific literature and chemical databases reveals that the term
"6-MDS" is not a recognized or standard abbreviation for a specific anticancer compound. Initial
investigations into this designation led to extensive information on Myelodysplastic Syndromes
(MDS), a group of cancers affecting the bone marrow, rather than a therapeutic agent.

Further, more targeted searches for "6-MDS" as a chemical entity with anticancer properties did
not yield a definitive identification. While the search did uncover various compounds with
complex chemical names, none are commonly or officially abbreviated as "6-MDS." For
instance, one study referenced "6,7-Methylenedioxy-4-(2,4-dimethoxyphenyl)quinolin-2(1H)-
one," a substance with investigated anticancer properties, but this is not synonymous with "6-
MDS."

Similarly, established chemotherapy drugs used in the treatment of MDS, such as 6-
Mercaptopurine, are distinct entities with well-defined nomenclature.

Conclusion:

Without a precise chemical identity for "6-MDS," a comparative analysis of its anticancer
activity against standard chemotherapy drugs is not feasible. The scientific community relies on
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standardized and unambiguous naming conventions for chemical compounds to ensure clarity
and accuracy in research and clinical practice.

Therefore, to proceed with a comparative guide as requested, the full and accurate chemical
name of the compound abbreviated as "6-MDS" is required. Researchers, scientists, and drug
development professionals are encouraged to utilize precise terminology to facilitate effective
scientific communication and collaboration. We will continue to monitor scientific publications
and databases for any emerging compounds that may be associated with this abbreviation.

 To cite this document: BenchChem. [Comparing the anticancer activity of 6-MDS with
standard chemotherapy drugs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589452#comparing-the-anticancer-activity-of-6-
mds-with-standard-chemotherapy-drugs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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